Cas no 1804130-09-3 (Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)-)

• Product Name: Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)-
• CAS No: 1804130-09-3
• MF: C₈H₅Cl₃N₂
• MW: 235.497698545456
• CID: 5249847
• Update Time: 2025-08-05

Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)-

• Inchi： 1S/C8H5Cl3N2/c9-5-1-2-7-12-6(8(10)11)4-13(7)3-5/h1-4,8H
• InChI Key： YAJOMTAXXZEXFF-UHFFFAOYSA-N
• SMILES： C12=NC(C(Cl)Cl)=CN1C=C(Cl)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)-

Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- (CAS No. 1804130-09-3): A Comprehensive Overview in Modern Chemical Biology

Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- (CAS No. 1804130-09-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the imidazopyridine class, which is known for its diverse biological activities and has been extensively studied for its role in drug discovery and development.

The structural framework of Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- consists of a fused imidazole and pyridine ring system, with two chlorine atoms substituting at the 6th and 2nd positions, respectively. The presence of these halogen atoms introduces electrophilic centers that make the compound highly reactive and versatile in various chemical transformations. This reactivity has been exploited in synthetic chemistry to develop novel derivatives with enhanced biological activities.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various therapeutic areas. Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- has emerged as a promising scaffold for designing compounds that interact with specific biological targets. Its ability to modulate enzyme activity and receptor binding has made it a valuable tool in the search for new treatments for diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its potential as an antitumor agent. Studies have demonstrated that derivatives of imidazopyridines can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, research has shown that certain analogs of Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- can selectively target Bruton's tyrosine kinase (BTK), an enzyme overexpressed in certain types of leukemia and lymphoma. This selective inhibition has led to the development of novel therapeutic strategies that offer improved outcomes for patients.

The chlorinated substituents in the molecule play a crucial role in enhancing its binding affinity to biological targets. The electron-withdrawing nature of chlorine atoms increases the electrophilicity of the ring system, allowing for strong interactions with nucleophilic residues in proteins. This property has been leveraged to design highly potent and selective inhibitors that exhibit minimal off-target effects.

In addition to its antitumor properties, Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- has shown promise in other therapeutic areas. For example, it has been investigated for its potential role in modulating inflammatory responses by inhibiting key pro-inflammatory cytokines. By targeting these pathways, the compound may offer a new approach to treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. The process typically starts with the formation of the imidazopyridine core through cyclization reactions followed by functional group modifications to introduce the chloro and dichloromethyl groups. These synthetic strategies have been optimized over time to improve yield and purity, making it feasible to produce sufficient quantities for both research and commercial purposes.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. Preclinical studies have provided valuable insights into these processes, which have informed the design of more effective derivatives with improved pharmacokinetic profiles.

The future prospects for this compound are exciting and multifaceted. Ongoing research aims to explore new derivatives that exhibit even higher selectivity and potency while minimizing side effects. Advances in computational chemistry and molecular modeling are being utilized to predict the binding modes of these compounds with biological targets, accelerating the drug discovery process.

In conclusion, Imidazo[1,2-a]pyridine, 6-chloro-2-(dichloromethyl)- (CAS No. 1804130-09-3) represents a significant advancement in chemical biology with its unique structural features and broad range of potential applications. Its role as a scaffold for developing novel therapeutics underscores its importance in modern drug discovery efforts aimed at treating various diseases.